Cas no 105409-93-6 (3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-)

3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)- structure
105409-93-6 structure
Product Name:3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-
CAS No:105409-93-6
MF:C19H12N2O2
MW:300.310784339905
CID:1153289
Update Time:2024-07-27

3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-
    • Inchi: 1S/C19H12N2O2/c20-13-16-7-4-12-21-19(16)23-17-10-8-15(9-11-17)18(22)14-5-2-1-3-6-14/h1-12H
    • InChI Key: QAMFDBJLVGELAG-UHFFFAOYSA-N
    • SMILES: C1(OC2=CC=C(C(=O)C3=CC=CC=C3)C=C2)=NC=CC=C1C#N

Computed Properties

  • Exact Mass: 300.08996

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 477.7±40.0 °C(Predicted)
  • PSA: 62.98
  • pka: -1.06±0.22(Predicted)
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